4-Fluoro-3-(2-formylphenyl)benzoic acid, 95%
Overview
Description
4-Fluoro-3-(2-formylphenyl)benzoic acid, 95% (4-FBPB) is a fluorinated organic compound used in a variety of scientific research applications. It is a white crystalline solid that is soluble in organic solvents such as methanol and ethanol. 4-FBPB is a key component in the synthesis of a range of organic compounds, and is used in the production of pharmaceuticals, agrochemicals, and other materials. It is also used as a reagent in the synthesis of various fluorinated compounds.
Scientific Research Applications
4-Fluoro-3-(2-formylphenyl)benzoic acid, 95% is widely used in scientific research applications. It is used as a reagent for the synthesis of various fluorinated compounds, such as 4-fluoro-3-(2-formylphenyl)benzamide and 4-fluoro-3-(2-formylphenyl)benzyl alcohol. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other materials. 4-Fluoro-3-(2-formylphenyl)benzoic acid, 95% is also used as a catalyst in organic synthesis reactions, such as the synthesis of 4-fluorobenzaldehyde from 4-fluorophenol.
Mechanism of Action
The mechanism of action of 4-Fluoro-3-(2-formylphenyl)benzoic acid, 95% is not well understood. It is believed that the compound acts as a catalyst in organic synthesis reactions, as it has been shown to increase the rate of reaction of certain reactions. It is also believed that 4-Fluoro-3-(2-formylphenyl)benzoic acid, 95% can act as a Lewis acid, which can increase the reactivity of certain compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Fluoro-3-(2-formylphenyl)benzoic acid, 95% are not well understood. Studies have shown that the compound can cause DNA damage in cells, as well as inhibit the growth of certain bacteria. However, the exact mechanism of action is not known. It is also not known if 4-Fluoro-3-(2-formylphenyl)benzoic acid, 95% has any effect on humans or animals.
Advantages and Limitations for Lab Experiments
4-Fluoro-3-(2-formylphenyl)benzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and is readily available from chemical suppliers. It is also easy to use, as it can be added directly to a reaction mixture without the need for complex purification or preparation. The compound is also stable and can be stored for long periods of time without degradation.
However, there are some limitations to using 4-Fluoro-3-(2-formylphenyl)benzoic acid, 95% in laboratory experiments. The compound is highly toxic and should be handled with care. It is also corrosive and can cause damage to laboratory equipment. Additionally, the compound is not soluble in water, so it must be used in an organic solvent.
Future Directions
There are several potential future directions for 4-Fluoro-3-(2-formylphenyl)benzoic acid, 95%. Further research is needed to better understand its mechanism of action and biochemical and physiological effects. Additionally, more research is needed to explore the potential applications of 4-Fluoro-3-(2-formylphenyl)benzoic acid, 95% in the synthesis of pharmaceuticals, agrochemicals, and other materials. Finally, more research is needed to explore the potential of 4-Fluoro-3-(2-formylphenyl)benzoic acid, 95% as a catalyst in organic synthesis reactions.
Synthesis Methods
4-Fluoro-3-(2-formylphenyl)benzoic acid, 95% is synthesized from 4-fluorobenzaldehyde and 2-formylphenol in a two-step reaction. In the first step, 4-fluorobenzaldehyde is reacted with 2-formylphenol in the presence of a base such as K2CO3 to form 4-fluoro-3-(2-formylphenyl)benzene. This reaction is carried out in an aqueous solution at elevated temperatures. In the second step, the 4-fluoro-3-(2-formylphenyl)benzene is oxidized with potassium permanganate to form 4-Fluoro-3-(2-formylphenyl)benzoic acid, 95%. The reaction is carried out in an aqueous solution at room temperature.
properties
IUPAC Name |
4-fluoro-3-(2-formylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9FO3/c15-13-6-5-9(14(17)18)7-12(13)11-4-2-1-3-10(11)8-16/h1-8H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KCIIRHRKQHUARW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=O)C2=C(C=CC(=C2)C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60688843 |
Source
|
| Record name | 6-Fluoro-2'-formyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60688843 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261945-75-8 |
Source
|
| Record name | 6-Fluoro-2'-formyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60688843 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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